Cas no 2418729-36-7 (Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 2418729-36-7
• MF: C₁₀H₉ClN₄O₂
• MW: 252.65706038475
• CID: 5980598
• PubChem ID: 165800028
• Update Time: 2025-06-08

Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7430976
• 2418729-36-7
• methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate

• Inchi： 1S/C10H9ClN4O2/c1-17-9(16)8-13-10-12-6(5-2-3-5)4-7(11)15(10)14-8/h4-5H,2-3H2,1H3
• InChI Key： OIGVGHPPLZPUPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CC2)=NC2=NC(C(=O)OC)=NN21

Computed Properties

• Exact Mass: 252.0414032g/mol
• Monoisotopic Mass: 252.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4Ų

Additional information on Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate

Comprehensive Overview of Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 2418729-36-7)

Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 2418729-36-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a cyclopropyl group and a chloro substituent at the 5- and 7-positions, respectively, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazolopyrimidine derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its carboxylate moiety further allows for facile derivatization, enabling the synthesis of novel analogs with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where small modifications can lead to significant improvements in efficacy and selectivity.

The compound's CAS No. 2418729-36-7 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Users often inquire about its synthetic routes, physicochemical properties, and safety data, highlighting the need for comprehensive documentation. For instance, its melting point, solubility, and stability under various conditions are critical parameters for researchers optimizing reaction conditions or formulating end products. Additionally, the cyclopropyl ring's role in modulating lipophilicity and metabolic stability is a hot topic in drug design discussions.

From an environmental perspective, the agrochemical industry is exploring Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate as a precursor for eco-friendly pesticides. With increasing regulatory pressure on traditional pesticides, compounds like this offer a promising alternative due to their target specificity and lower ecological impact. This resonates with the global push toward sustainable agriculture, a theme dominating search queries related to crop protection chemicals.

In summary, Methyl 7-chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 2418729-36-7) represents a versatile scaffold with broad applicability in life sciences. Its structural uniqueness, combined with the rising demand for heterocyclic compounds in R&D, positions it as a compound of enduring interest. Future studies will likely focus on expanding its utility through innovative synthetic strategies and exploring its mechanistic roles in biological systems.